Cas no 317806-48-7 (1H-Pyrazole-4-carboxylicacid, 5-amino-1-methyl-3-(trifluoromethyl)-, ethylester)

1H-Pyrazole-4-carboxylicacid, 5-amino-1-methyl-3-(trifluoromethyl)-, ethylester structure
317806-48-7 structure
Product Name:1H-Pyrazole-4-carboxylicacid, 5-amino-1-methyl-3-(trifluoromethyl)-, ethylester
CAS No:317806-48-7
MF:C8H10F3N3O2
MW:237.17911195755
MDL:MFCD12827716
CID:293226
PubChem ID:9837602
Update Time:2025-04-19

1H-Pyrazole-4-carboxylicacid, 5-amino-1-methyl-3-(trifluoromethyl)-, ethylester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxylicacid, 5-amino-1-methyl-3-(trifluoromethyl)-, ethylester
    • 5-Amino-1-methyl-3-trifluoromethyl-1H-pyrazole-4-carboxylic acid ethyl ester
    • Ethyl 5-amino-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate
    • ethyl 5-amino-1-methyl-3-(trifluoromethyl)pyrazole-4-carboxylate
    • A5734
    • ethyl 5-amino-1-methyl-3-trifluoromethylpyrazole-4-carboxylate
    • I11-0536
    • 1H-Pyrazole-4-carboxylicacid,5-amino-1-methyl-3-(trifluoromethyl)-,ethylester
    • 317806-48-7
    • AC-27608
    • J-018534
    • SR-05000015335
    • Ethyl5-amino-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate
    • SCHEMBL4625129
    • DTXSID00431597
    • MFCD12827716
    • SR-05000015335-1
    • AKOS015898299
    • FT-0755022
    • DB-068522
    • MDL: MFCD12827716
    • Inchi: 1S/C8H10F3N3O2/c1-3-16-7(15)4-5(8(9,10)11)13-14(2)6(4)12/h3,12H2,1-2H3
    • InChI Key: IWQHUGBVQYUXER-UHFFFAOYSA-N
    • SMILES: FC(C1C(C(=O)OCC)=C(N)N(C)N=1)(F)F

Computed Properties

  • Exact Mass: 237.07300
  • Monoisotopic Mass: 237.07251106g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 70.1Ų

Experimental Properties

  • PSA: 70.14000
  • LogP: 1.77900

1H-Pyrazole-4-carboxylicacid, 5-amino-1-methyl-3-(trifluoromethyl)-, ethylester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB302512-1 g
5-Amino-1-methyl-3-trifluoromethyl-1H-pyrazole-4-carboxylic acid ethyl ester, 95%; .
317806-48-7 95%
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€191.10 2023-07-20
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AB302512-5 g
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